5-fluoro-3-methyl-1H-pyrrolo[3,2-b]pyridine

• Molecular Formula: C8H7FN2
• Molecular Weight: 150.15 g/mol
• IUPAC Name: 5-fluoro-3-methyl-1H-pyrrolo[3,2-b]pyridine
• InChI: InChI=1S/C8H7FN2/c1-5-4-10-6-2-3-7(9)11-8(5)6/h2-4,10H,1H3
• InChI Key: QCIXZPPNPBDQJE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CNC2=C1N=C(C=C2)F

Description

5-fluoro-3-methyl-1H-pyrrolo[3,2-b]pyridine is a useful research compound. Its molecular formula is C8H7FN2 and its molecular weight is 150.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of N-allyl-N-(2-bromo-6-fluoro-pyridin-3-yl)-2,2,2-trifluoro-acetamide (3.41 g, 10.43 mmol), palladium acetate (94 mg, 0.42 mmol), tetra(n-butylammonium) chloride (3.19 g, 11.47 mmol) and triethylamine (2.37 g, 23.4 mmol) in anhydrous DMF (20 mL) is stirred at 10° C. under N2 for an hour. DMF is evaporated off and the residue is mixed with water (12 mL) and stirred at rt for an hour. EtOAc (15 mL) is added and stirred at rt overnight. The organic layer is separated and the aqueous layer is extracted with EtOAc (35 mL). The combined organic layer is dried (Na2SO4), filtered, and concentrated in vacuo. The residue is purified by silica gel chromatography eluting with 10-60% EtOAc in heptane to afford 5-fluoro-3-methyl-1H-pyrrolo[3,2-b]pyridine (1.5 g) as a solid. MS: 151 (M+H); 1H NMR (300 MHz, CDCl3) δ 2.38(s, 3H), 6.77(d, H), 7.28(s, H), 7.74(dd, H).